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Compound of Interest

Compound Name: Flumiclorac-pentyl

Cat. No.: B166167

Flumiclorac-Pentyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
mechanism of action, toxicological data, and environmental fate of the herbicide flumiclorac-
pentyl. The information is intended for researchers, scientists, and professionals involved in
drug development and chemical safety assessment.

Core Chemical Identifiers and Properties

Flumiclorac-pentyl is a herbicide used for the post-emergence control of broadleaf weeds.[1]
[2] Its fundamental chemical and physical properties are summarized below.
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Property Value Source
CAS Number 87546-18-7 [3]14]15]
Molecular Formula C21H23CIFNO5 [3B1141[5]
Molecular Weight 423.86 g/mol [5]

pentyl 2-[2-chloro-5-(1,3-dioxo-
IUPAC Name 4,5,6,7-tetrahydroisoindol-2- [3]

yI)-4-fluorophenoxylacetate

Flumiclorac pentyl ester,
Synonyms . [3]
Resource®, Sumiverde

Melting Point 90-91°C [5]
Boiling Point 558°C at 760 mmHg [5]
LogP 4.40 [5]

Mechanism of Action: Protoporphyrinogen Oxidase
(PPO) Inhibition

Flumiclorac-pentyl's herbicidal activity stems from its role as an inhibitor of the enzyme
protoporphyrinogen oxidase (PPO).[2][6][7] PPO is a critical enzyme in the tetrapyrrole
biosynthesis pathway, which is responsible for the production of essential molecules like
chlorophyll and heme.

The inhibition of PPO by flumiclorac-pentyl leads to the accumulation of protoporphyrinogen
IX. This excess protoporphyrinogen IX is then rapidly oxidized to protoporphyrin IX in the
cytoplasm. Protoporphyrin IX is a potent photosensitizer that, in the presence of light and
oxygen, generates reactive oxygen species (ROS). These ROS cause lipid peroxidation of cell
membranes, leading to membrane disruption, leakage of cellular contents, and ultimately, cell
death in susceptible plants.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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